Cas no 83706-53-0 (1-chloro-5-iodo-4-methyl-2-nitrobenzene)

• Product name: 1-chloro-5-iodo-4-methyl-2-nitrobenzene
• CAS No: 83706-53-0
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• CID: 727885
• PubChem ID: 3019222

1-chloro-5-iodo-4-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-5-iodo-4-methyl-2-nitro-
• 4-chloro-6-iodo-3-nitrotoluene
• 1-chloro-5-iodo-4-methyl-2-nitrobenzene
• F9994-5238
• AKOS027381011
• NS00038270
• G10554
• EINECS 280-529-3
• A1-45051
• SCHEMBL4280127
• DTXSID50232571
• 83706-53-0
• QKCJKTFOGQXDPE-UHFFFAOYSA-N

• Inchi： InChI=1S/C7H5ClINO2/c1-4-2-7(10(11)12)5(8)3-6(4)9/h2-3H,1H3
• InChI Key： QKCJKTFOGQXDPE-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1I)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.905
• Monoisotopic Mass: 296.905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.962
• Boiling Point: 342.2°C at 760 mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.652